Cas no 2138823-97-7 (2-(2-Bromoethenyl)-6-methylpyridin-3-ol)

• Product Name: 2-(2-Bromoethenyl)-6-methylpyridin-3-ol
• CAS No: 2138823-97-7
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 5995623
• PubChem ID: 165465253
• Update Time: 2025-08-04

2-(2-Bromoethenyl)-6-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-802433
• 2138823-97-7
• 2-(2-bromoethenyl)-6-methylpyridin-3-ol
• 2-(2-Bromoethenyl)-6-methylpyridin-3-ol

• Inchi： 1S/C8H8BrNO/c1-6-2-3-8(11)7(10-6)4-5-9/h2-5,11H,1H3/b5-4+
• InChI Key： FXAJLWGSOBGKOR-SNAWJCMRSA-N
• SMILES： Br/C=C/C1=C(C=CC(C)=N1)O

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(2-Bromoethenyl)-6-methylpyridin-3-ol

Recent Advances in the Study of 2-(2-Bromoethenyl)-6-methylpyridin-3-ol (CAS: 2138823-97-7)

The compound 2-(2-Bromoethenyl)-6-methylpyridin-3-ol (CAS: 2138823-97-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromoethenyl and methylpyridin-ol functional groups, has shown promising potential in various applications, including drug discovery and development. Its unique structural features make it a valuable intermediate in the synthesis of more complex bioactive molecules. Recent studies have explored its reactivity, biological activity, and potential therapeutic applications, positioning it as a compound of interest for further investigation.

One of the key areas of research involving 2-(2-Bromoethenyl)-6-methylpyridin-3-ol is its role as a building block in the synthesis of novel pharmaceutical agents. The bromoethenyl group, in particular, offers a reactive site for further functionalization, enabling the creation of diverse derivatives with potential biological activity. Recent publications have highlighted its use in the development of kinase inhibitors and other small-molecule therapeutics. These studies often employ advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to modify the compound and enhance its pharmacological properties.

In addition to its synthetic utility, 2-(2-Bromoethenyl)-6-methylpyridin-3-ol has been investigated for its direct biological effects. Preliminary in vitro studies suggest that the compound may exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for the development of anti-inflammatory drugs. However, further studies are needed to fully elucidate its mechanism of action and optimize its efficacy and safety profile.

The stability and physicochemical properties of 2-(2-Bromoethenyl)-6-methylpyridin-3-ol have also been a focus of recent research. Understanding these properties is critical for its application in drug formulation and delivery. Studies have employed techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to analyze the compound's purity, stability under various conditions, and degradation pathways. These findings are essential for ensuring the reproducibility and scalability of its use in pharmaceutical development.

Looking ahead, the potential applications of 2-(2-Bromoethenyl)-6-methylpyridin-3-ol extend beyond traditional small-molecule therapeutics. Its unique structure and reactivity make it a candidate for use in targeted drug delivery systems and prodrug strategies. Researchers are also exploring its incorporation into larger biomolecules, such as peptides and antibodies, to enhance their therapeutic potential. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.

In conclusion, 2-(2-Bromoethenyl)-6-methylpyridin-3-ol (CAS: 2138823-97-7) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its synthetic utility, biological activity, and physicochemical properties make it a valuable tool for drug discovery and development. Ongoing and future studies will undoubtedly uncover new applications and optimize its use in therapeutic contexts. For researchers in the field, staying abreast of the latest developments related to this compound is essential for leveraging its full potential.